Cas no 915018-94-9 (2-(Azidomethyl)benzene-1,4-diol)

• Product Name: 2-(Azidomethyl)benzene-1,4-diol
• CAS No: 915018-94-9
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 2814024
• PubChem ID: 16081938
• Update Time: 2024-03-01

2-(Azidomethyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)benzene-1,4-diol
• 2-(Azidomethyl)benzene-1,4-diol

• Inchi： 1S/C7H7N3O2/c8-10-9-4-5-3-6(11)1-2-7(5)12/h1-3,11-12H,4H2
• InChI Key： URTXSFWGWRZNKD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN=[N+]=[N-])O

Computed Properties

• Exact Mass: 165.053826475g/mol
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones